2-[3-(4-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C22H24ClN3O3S/c23-16-6-8-17(9-7-16)26-21(28)20-18(11-13-30-20)25(22(26)29)14-19(27)24-12-10-15-4-2-1-3-5-15/h4,6-9,11,13,18,20H,1-3,5,10,12,14H2,(H,24,27)
• InChI Key: CRUVUSSLUQMIKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CN2C3C=CSC3C(=O)N(C2=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H24ClN3O3S
• Molecular Weight: 446.0 g/mol

Description

2-[3-(4-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C22H22ClN3O3S and its molecular weight is 443.95. The purity is usually 95%.
BenchChem offers high-quality 2-[3-(4-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(4-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• A study highlighted the synthesis of novel spiro compounds and thieno[3,2-d]pyrimidine derivatives with significant antimicrobial activity. Notably, certain compounds exhibited potent effects against both Gram-negative and Gram-positive bacteria, with one compound showing higher antifungal activity compared to ketoconazole, a standard antifungal medication (Hafez, Zaki, & El-Gazzar, 2016).

Antitumor Activity

• Another investigation into thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives uncovered compounds with potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cells. The efficacy of some compounds was comparable to that of doxorubicin, a widely used chemotherapeutic agent (Hafez & El-Gazzar, 2017).

Synthetic Pathways and Molecular Structures

• Research on the synthesis of (piperidin-1-yl)trihydropyrano(cyclopenta)-[4′,5′]pyrido[3′,2′: 4,5]thieno[3,2-e][1,2,4]triazolo-[4,3-c(1,5-c)]pyrimidines explored reactions of 3-cyanopyridine-2(1H)-thiones leading to amino-substituted thieno[2,3-b]pyridines. This work contributes to the development of fused pyridothieno[3,2-d]pyrimidinones through innovative synthetic routes (Paronikyan et al., 2014).

• Another study focused on one-pot synthesis techniques for thieno[2,3-b]pyridine derivatives, showcasing efficient methods for constructing complex heterocyclic structures with potential for further pharmacological exploration (Dyachenko et al., 2020).